1-(1-Methylpiperidin-4-yl)-1H-imidazole-4-carboxylic acid

• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 1-(1-methylpiperidin-4-yl)imidazole-4-carboxylic acid
• InChI: InChI=1S/C10H15N3O2/c1-12-4-2-8(3-5-12)13-6-9(10(14)15)11-7-13/h6-8H,2-5H2,1H3,(H,14,15)
• InChI Key: PDSXHZZNFGNLMU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2C=C(N=C2)C(=O)O

Description

1-(1-Methylpiperidin-4-yl)-1H-imidazole-4-carboxylic acid (CAS: 1694232-59-1) is a heterocyclic compound with a molecular formula of C₁₀H₁₅N₃O₂ and a molecular weight of 209.25 g/mol . The structure comprises an imidazole ring substituted at the 4-position with a carboxylic acid group and at the 1-position with a 1-methylpiperidin-4-yl moiety.

Preparation Methods

The synthesis of 1-(1-Methylpiperidin-4-yl)-1H-imidazole-4-carboxylic acid typically involves the formation of the imidazole ring followed by the introduction of the piperidine moiety. One common method includes the cyclization of appropriate precursors under acidic or basic conditions to form the imidazole ring. The piperidine ring can be introduced through nucleophilic substitution reactions. Industrial production methods may involve optimized reaction conditions to maximize yield and purity, such as controlled temperature and pressure settings .

Chemical Reactions Analysis

1-(1-Methylpiperidin-4-yl)-1H-imidazole-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogenation or metal hydrides.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule. Common reagents and conditions used in these reactions include acids, bases, and solvents like dichloromethane or ethanol.

Scientific Research Applications

1-(1-Methylpiperidin-4-yl)-1H-imidazole-4-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound can be used to study enzyme interactions and receptor binding.

Industry: The compound can be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-(1-Methylpiperidin-4-yl)-1H-imidazole-4-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The imidazole ring can coordinate with metal ions or form hydrogen bonds, while the piperidine ring can enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of the target, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Molecular Properties

The following table summarizes key structural and physicochemical differences between the target compound and its analogues:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent(s)	Notable Properties/Applications	References
1-(1-Methylpiperidin-4-yl)-1H-imidazole-4-carboxylic acid	C₁₀H₁₅N₃O₂	209.25	1-Methylpiperidin-4-yl, 4-COOH	Research applications; coordination chemistry
1-(4-Chlorophenyl)-1H-imidazole-4-carboxylic acid	C₁₀H₇ClN₂O₂	222.63	4-Chlorophenyl, 4-COOH	Higher log P due to lipophilic Cl group; pharmaceutical intermediate
1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid	C₈H₆N₄O₂	190.16	Pyrimidin-2-yl, 4-COOH	Potential hydrogen-bonding interactions; heterocyclic drug design
1-(2-Ethyl-6-phenylpyrimidin-4-yl)-1H-imidazole-4-carboxylic acid	C₁₆H₁₄N₄O₂	294.31	2-Ethyl-6-phenylpyrimidin-4-yl, 4-COOH	Bulky substituent; possible kinase inhibition
1H-Imidazole-4-carboxylic acid	C₄H₄N₂O₂	112.09	Unsubstituted imidazole, 4-COOH	Ligand for metal coordination (e.g., Cu²⁺, Co²⁺)
1-Methylimidazole-2-carboxylic acid	C₅H₆N₂O₂	126.11	1-Methyl, 2-COOH	Lower steric hindrance; synthetic intermediate

Key Observations:

• Acidity : The position of the carboxylic acid (4-position in most compounds vs. 2-position in 1-methylimidazole-2-carboxylic acid) influences pKa. For example, 1H-imidazole-4-carboxylic acid has a lower pKa (~2–3) compared to 2-substituted derivatives (~4–5) due to electronic effects .